5-Methylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 5-methylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C7H7N3S/c1-4-2-11-7-5(4)6(8)9-3-10-7/h2-3H,1H3,(H2,8,9,10)
• InChI Key: UNYNHNRSEFPIOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC=NC(=C12)N
• Molecular Formula: C7H7N3S
• DSSTOX Substance ID: DTXSID90295024
• Molecular Weight: 165.22 g/mol
• CAS RN: 13145-89-6

Description

5-Methylthieno[2,3-d]pyrimidin-4-amine is a chemical compound with the molecular formula C7H7N3S and a molecular weight of 165.22. It has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. A rapid synthetic method for this compound has been established, which involves the condensation reaction, chlorination, and nucleophilic substitution. The compound is synthesized from commercially available methyl 2-aminothiophene-3-carboxylate and formimidamide.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thieno[2,3-d]pyrimidine core, which is a key intermediate in many biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve several steps. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido [2,3- d ]pyrimidin-5-one derivatives.

Scientific Research Applications

Apoptosis Induction in Cancer Research

5-Methylthieno[2,3-d]pyrimidin-4-amine derivatives have been identified as potent apoptosis inducers in cancer research. A study by Kemnitzer et al. (2009) discovered that certain compounds within this group could induce apoptosis through the inhibition of tubulin polymerization, especially in breast cancer cells, showing high activity in the MX-1 breast cancer model. This highlights the compound's potential in cancer therapy research (Kemnitzer et al., 2009).

Antioxidant Activity

Research by Kotaiah et al. (2012) synthesized a series of derivatives of this compound and assessed their antioxidant activities. They discovered that certain derivatives exhibited significant radical scavenging activities, suggesting their potential use in addressing oxidative stress-related conditions (Kotaiah et al., 2012).

Dual Inhibition of Thymidylate Synthase and Dihydrofolate Reductase

Gangjee et al. (2008) explored derivatives of this compound as dual inhibitors of thymidylate synthase and dihydrofolate reductase. They found that certain compounds were highly effective, offering new avenues for the development of cancer treatments (Gangjee et al., 2008).

Microtubule Depolymerizing Activity in Cancer Cells

Devambatla et al. (2016) designed and synthesized derivatives of this compound that exhibited potent microtubule depolymerizing activities. They were particularly effective against multidrug-resistant cancer cells, presenting a significant contribution to overcoming drug resistance in cancer therapy (Devambatla et al., 2016).

Synthesis and Antimicrobial Activity

Abdel-rahman et al. (2002) investigated the synthesis of new derivatives of this compound and their antimicrobial activities. This research contributes to the development of novel antimicrobial agents, which is crucial in the context of increasing antibiotic resistance (Abdel-rahman et al., 2002).

Mechanism of Action

The mechanism of action of 5-Methylthieno[2,3-d]pyrimidin-4-amine involves the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of various diseases.

Safety and Hazards

The safety and hazards of 5-Methylthieno[2,3-d]pyrimidin-4-amine are important considerations. The compound’s Safety Data Sheet (SDS) would provide comprehensive information on its hazards, handling and storage, exposure controls, and personal protection.